Cas no 2171435-25-7 (3-ethyl-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid)

3-Ethyl-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid is a specialized chiral compound featuring an Fmoc-protected amine group and a pyrrolidine carboxylic acid moiety. Its key advantages include high stereochemical purity due to the (3R)-configuration, making it valuable for peptide synthesis and medicinal chemistry applications. The Fmoc group ensures selective deprotection under mild basic conditions, facilitating controlled derivatization. The compound’s structural complexity and functional groups enable its use as a building block in the synthesis of bioactive molecules, particularly in drug discovery and asymmetric catalysis. Its stability and well-defined reactivity profile further enhance its utility in rigorous synthetic workflows.
3-ethyl-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid structure
2171435-25-7 structure
Product Name:3-ethyl-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid
CAS No:2171435-25-7
MF:C27H32N2O5
MW:464.553387641907
CID:6003719
PubChem ID:165521633
Update Time:2025-05-20

3-ethyl-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-ethyl-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid
    • 2171435-25-7
    • 3-ethyl-1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]pyrrolidine-3-carboxylic acid
    • EN300-1574104
    • Inchi: 1S/C27H32N2O5/c1-3-18(15-24(30)29-14-13-27(4-2,17-29)25(31)32)28-26(33)34-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,18,23H,3-4,13-17H2,1-2H3,(H,28,33)(H,31,32)/t18-,27?/m1/s1
    • InChI Key: HGNUOJKIWFCSAR-XZATXCMXSA-N
    • SMILES: OC(C1(CC)CN(C(C[C@@H](CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

  • Exact Mass: 464.23112213g/mol
  • Monoisotopic Mass: 464.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 735
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 95.9Ų

3-ethyl-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1574104-0.05g
3-ethyl-1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]pyrrolidine-3-carboxylic acid
2171435-25-7
0.05g
$2829.0 2023-06-05
Enamine
EN300-1574104-0.1g
3-ethyl-1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]pyrrolidine-3-carboxylic acid
2171435-25-7
0.1g
$2963.0 2023-06-05
Enamine
EN300-1574104-0.25g
3-ethyl-1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]pyrrolidine-3-carboxylic acid
2171435-25-7
0.25g
$3099.0 2023-06-05
Enamine
EN300-1574104-0.5g
3-ethyl-1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]pyrrolidine-3-carboxylic acid
2171435-25-7
0.5g
$3233.0 2023-06-05
Enamine
EN300-1574104-1.0g
3-ethyl-1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]pyrrolidine-3-carboxylic acid
2171435-25-7
1g
$3368.0 2023-06-05
Enamine
EN300-1574104-2.5g
3-ethyl-1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]pyrrolidine-3-carboxylic acid
2171435-25-7
2.5g
$6602.0 2023-06-05
Enamine
EN300-1574104-5.0g
3-ethyl-1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]pyrrolidine-3-carboxylic acid
2171435-25-7
5g
$9769.0 2023-06-05
Enamine
EN300-1574104-10.0g
3-ethyl-1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]pyrrolidine-3-carboxylic acid
2171435-25-7
10g
$14487.0 2023-06-05
Enamine
EN300-1574104-50mg
3-ethyl-1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]pyrrolidine-3-carboxylic acid
2171435-25-7
50mg
$2829.0 2023-09-24
Enamine
EN300-1574104-100mg
3-ethyl-1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]pyrrolidine-3-carboxylic acid
2171435-25-7
100mg
$2963.0 2023-09-24

Additional information on 3-ethyl-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid

Introduction to 3-ethyl-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid (CAS No. 2171435-25-7)

3-ethyl-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid, identified by its CAS number 2171435-25-7, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a pyrrolidine core, an amino acid derivative moiety, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The intricate architecture of this molecule not only makes it a subject of interest for synthetic chemists but also positions it as a potential candidate for various therapeutic applications.

The pyrrolidine ring in the molecular structure of 3-ethyl-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid is a crucial pharmacophore that contributes to its biological activity. Pyrrolidine derivatives are widely recognized for their role in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The presence of the (9H-fluoren-9-yl)methoxycarbonyl group further enhances the molecular complexity, providing additional functional handles that can be exploited for drug design and development. This group is commonly used in peptide synthesis as a protecting group for the amino group, ensuring controlled reaction conditions during synthetic processes.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorene-based moieties due to their favorable photophysical properties and potential applications in bioimaging and photodynamic therapy. The fluorenylmethoxycarbonyl component in 3-ethyl-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid not only contributes to the stability of the molecule during synthetic procedures but also opens up possibilities for exploring its utility in advanced therapeutic modalities.

The 3R stereochemistry at the pyrrolidine ring is another critical feature that influences the biological behavior of this compound. Stereoelectronic effects play a pivotal role in determining the efficacy and selectivity of drug candidates, and the specific configuration at this position may contribute to unique interactions with biological targets. This aspect has been extensively studied in the context of developing enantiomerically pure compounds, which are often required to achieve optimal therapeutic outcomes while minimizing side effects.

Current research in the field of medicinal chemistry has highlighted the importance of multifunctional molecules that can address multiple biological pathways simultaneously. The structural features of 3-ethyl-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid make it a promising candidate for such applications. For instance, the combination of an amino acid derivative and a fluorene moiety could potentially allow this compound to exhibit dual functionality, targeting both enzymatic and receptor-based mechanisms. Such dual-action compounds are highly sought after in drug discovery due to their enhanced therapeutic potential.

The synthesis of 3-ethyl-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid involves multiple steps, each requiring precise control to ensure high yield and purity. The use of advanced synthetic techniques such as transition metal-catalyzed reactions and chiral auxiliary-assisted methods is essential to achieve the desired stereochemical purity. The incorporation of the Fmoc protecting group necessitates careful handling during peptide coupling steps, as its stability under various reaction conditions must be maintained to prevent unwanted side reactions.

In recent studies, researchers have been exploring novel synthetic routes to optimize the production of complex molecules like 3-ethyl-1-(3R)-3-({(9H-fluoren-9-ylmethoxycarbonyl}amino)pentanoylpyrrolidine}-carboxylic acid (CAS No. 2171435257). These efforts have focused on reducing synthetic steps, minimizing byproduct formation, and improving overall efficiency. Advances in flow chemistry and continuous manufacturing have also contributed to more sustainable and scalable production processes for such specialized compounds.

The potential applications of CAS No 2171435257 extend beyond traditional pharmaceuticals into areas such as biomaterials and biotechnology. The unique structural properties of this compound make it suitable for use as a building block in the design of novel materials with tailored functionalities. For instance, its ability to form stable complexes with other molecules could be exploited in drug delivery systems or as components in biosensors.

Furthermore, the growing interest in precision medicine has spurred research into targeted therapies that leverage compounds like CAS No 2171435257. By modulating specific biological pathways with high selectivity, these targeted approaches aim to improve treatment outcomes while reducing systemic side effects. The multifaceted nature of this compound positions it as a valuable tool in the development of personalized medicine strategies.

The future prospects for CAS No 2171435257 are promising, with ongoing research focusing on expanding its therapeutic applications and exploring new synthetic methodologies. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field, leading to novel drug candidates derived from this versatile compound.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk